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Compound of Interest

Compound Name: 4-Ethynyltetrahydro-2H-pyran

Cat. No.: B598597

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended
storage conditions for 4-Ethynyltetrahydro-2H-pyran (CAS No. 1202245-65-5). Lacking
extensive empirical stability data in publicly available literature, this guide combines information
from safety data sheets, chemical supplier recommendations, and foundational chemical
principles governing the stability of its constituent functional groups—a terminal alkyne and a
tetrahydropyran ring. This document is intended to inform best practices for handling, storage,
and stability assessment in a research and development setting.

Core Chemical Properties and Structure

4-Ethynyltetrahydro-2H-pyran is a versatile heterocyclic compound featuring a saturated
tetrahydropyran ring substituted with a reactive terminal ethynyl (alkyne) group. This unique
combination of a stable cyclic ether and a reactive functional group makes it a valuable building
block in medicinal chemistry and organic synthesis, notably in the preparation of aminopyrazine
derivatives as PI3k-y inhibitors.[1]

Table 1: Physicochemical Properties of 4-Ethynyltetrahydro-2H-pyran
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Property Value Source
CAS Number 1202245-65-5 [1]
Molecular Formula C7H100

Molecular Weight 110.15 g/mol

Appearance Colorless oil [2]
Boiling Point ~138.1 £29.0 °C [2]
Density ~0.93 £ 0.1 g/cm3 [2]

Recommended Storage and Handling

Proper storage and handling are critical to maintain the integrity and reactivity of 4-
Ethynyltetrahydro-2H-pyran. The primary concerns are its flammability and potential for
degradation through oxidation or reaction of the terminal alkyne.

Table 2: Recommended Storage and Handling Conditions
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Condition Recommendation Rationale
2-8°C is recommended for To minimize potential
Temperature optimal preservation and long- degradation and maintain
term storage.[2] stability.

) To prevent oxidation of the
Store under an inert )
tetrahydropyran ring and
Atmosphere atmosphere (e.g., argon or i )
i potential reactions of the
nitrogen).
alkyne.

, , To prevent exposure to
) Keep in a tightly sealed, dry ] ]
Container ) moisture and atmospheric
container.[3]
oxygen.

Although not explicitly stated,
protection from light is a
) ) general best practice for
Light Store protected from light. ] ] )
storing reactive organic
compounds to prevent

photolytic degradation.

o Store in a well-ventilated ) -
Ventilation Due to its flammaubility.
place.

Potential Degradation Pathways

While specific degradation studies for 4-Ethynyltetrahydro-2H-pyran are not readily available,
potential degradation pathways can be inferred from the known reactivity of the
tetrahydropyran ring and the terminal alkyne group.

Caption: Potential Degradation Pathways for 4-Ethynyltetrahydro-2H-pyran.

Table 3: Summary of Potential Degradation Pathways and Products
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Stress Condition

Affected Functional
Group

Potential
Degradation
Mechanism

Potential
Degradation
Products

Oxidation

Tetrahydropyran Ring
& Ethynyl Group

Radical oxidation at
carbons adjacent to
the ether oxygen;
oxidation of the

alkyne.

Ring-opened products
(e.g., hydroxy
ketones, dicarboxylic
acids), oxidized
alkyne derivatives
(e.g., carboxylic acid

at the C4 position).

Acidic Hydrolysis

Tetrahydropyran Ring
& Ethynyl Group

Acid-catalyzed ring-
opening of the ether;
hydration of the
alkyne (Markovnikov
addition).

Ring-opened diols or
halo-alcohols
(depending on the
acid); 4-
Acetyltetrahydro-2H-
pyran.

Basic Conditions

Ethynyl Group

Deprotonation of the

acidic terminal alkyne.

Formation of the
corresponding
acetylide anion, which
is a reactive

nucleophile.

Thermal Stress

Entire Molecule

May lead to
polymerization of the
alkyne or other
complex degradation

pathways.

Oligomers or
polymers, and other
unspecified

degradation products.

Photolytic Stress

Entire Molecule

Radical-mediated

degradation.

Various unspecified

degradation products.

Experimental Protocols for Stability Assessment
(Forced Degradation)
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The following are generalized protocols for conducting forced degradation studies on 4-
Ethynyltetrahydro-2H-pyran, based on ICH guidelines. These studies are essential for
identifying potential degradants and developing stability-indicating analytical methods.
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4-Ethynyltetrahydro-2H-pyran Sample

Forced Degradation Studies
[Acid/Base Hydrolysis) [ Oxidation (e.g., H202) ) Thermal Stress ' Photolytic Stress '

Analytical Testing
(e.g., HPLC, LC-MS, GC-MS)

Data Evaluation

(Assess Peak Purity) (Determine Mass Balance) Gdentify Degradants)

Elucidate Degradation Pathways)

'

Galidate Stability-Indicating MethocD

Stability Profile Established
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Stability and Storage of 4-Ethynyltetrahydro-2H-pyran:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b598597#stability-and-storage-of-4-ethynyltetrahydro-
2h-pyran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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